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Compound of Interest

Compound Name: I-Methionine-d8

Cat. No.: B12425525

Essential Safety and Handling of L-Methionine-
d8

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This guide provides essential, immediate safety
and logistical information for handling I-Methionine-d8, a deuterated form of the essential
amino acid |-Methionine. While |-Methionine is generally not considered a hazardous
substance, proper handling procedures are crucial to maintain a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

L-Methionine-d8 may cause mild irritation to the skin, eyes, and respiratory tract.[1] The
primary physical hazard is the potential for forming combustible dust concentrations in the air.
[2][3] Therefore, appropriate personal protective equipment should be worn at all times.

Recommended Personal Protective Equipment
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PPE Category Item Specification
) With side-shields (or goggles)

Eye/Face Protection Safety Glasses 2]

Hand Protection Protective Gloves Chemically resistant gloves

Skin and Body Protection Lab Coat/Clothing To prevent skin exposure[2]
Not required under normal use
with adequate ventilation.[2][4]
If dust is generated, use a

) ) ] NIOSH/MSHA approved
Respiratory Protection Dust Mask/Respirator

respirator.[2] For nuisance
levels of dust, a type N95 (US)
or type P1 (EN 143) dust mask

is suitable.[4]

Step-by-Step Handling and Storage Procedures

Adherence to proper handling and storage protocols is critical for maintaining the integrity of
the compound and ensuring laboratory safety.

Operational Plan: Handling I-Methionine-d8

o Preparation: Before handling, ensure the work area is clean and that all necessary PPE is
readily available and in good condition. Work in a well-ventilated area, preferably in a fume
hood or with local exhaust ventilation to control dust.[1]

» Dispensing: When weighing or transferring the solid material, do so carefully to minimize the
generation of dust.

¢ |n Case of Contact:

o

Eyes: Immediately flush eyes with plenty of water for at least 15 minutes.[2]

[¢]

Skin: Wash off with soap and plenty of water.[1]

[¢]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.[1]
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o Ingestion: Rinse mouth with water. Do not induce vomiting.[2] In all cases of significant
exposure, seek medical attention.[1]

o Cleaning: After handling, clean all surfaces and equipment to prevent cross-contamination.
Storage Plan

e Store the compound in a tightly closed container.[1]

o Keep the container in a cool, dry, and well-ventilated place.[1]

o Store at room temperature, away from light and moisture.[1]

Disposal Plan

Proper disposal of I-Methionine-d8 is essential to prevent environmental contamination and
comply with regulations.

Step-by-Step Disposal Guidance
¢ Unused Product: Dispose of the unused product in its original container if possible.

» Licensed Disposal: Offer surplus and non-recyclable solutions to a licensed disposal
company.[1]

e Regulatory Compliance: Ensure that all waste materials are disposed of in accordance with
federal, state, and local environmental control regulations.[1] Do not allow the product to
enter sewers or public waters.[1]

o Contaminated Packaging: Handle and dispose of contaminated packaging in the same
manner as the product itself.[4]

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of I-Methionine-d8 in a
laboratory setting.
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Safe Handling Workflow for I-Methionine-d8

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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